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Compound of Interest

Compound Name: Ethaboxam-d5

Cat. No.: B1154700 Get Quote

An Application Note on the Determination of Ethaboxam in Water Samples by Isotope Dilution

Mass Spectrometry.

Introduction
Ethaboxam is a fungicide used to control various fungal diseases in agriculture. Its potential to

contaminate water sources necessitates sensitive and accurate analytical methods for its

monitoring in environmental water samples. Isotope dilution mass spectrometry is a powerful

technique that provides high accuracy and precision by using a stable isotope-labeled internal

standard to compensate for matrix effects and variations in sample preparation and instrument

response. This application note describes a detailed protocol for the determination of

Ethaboxam in water samples using a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and

Safe) sample preparation method followed by Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) with isotope dilution.

Materials and Methods
Reagents and Standards

Ethaboxam analytical standard (≥98% purity)

Proposed Internal Standard: Ethaboxam-d4 (thiazole-methyl-d3, N-methyl-d1)

Acetonitrile (LC-MS grade)
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Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

Dispersive solid-phase extraction (dSPE) sorbents (e.g., PSA, C18)

Instrumentation
Liquid Chromatograph coupled to a Triple Quadrupole Mass Spectrometer (LC-MS/MS)

Analytical balance

Centrifuge

Vortex mixer

Syringe filters (0.22 µm)

Experimental Protocols
Standard Solution Preparation

Primary Stock Solutions (1000 µg/mL): Accurately weigh and dissolve Ethaboxam and

Ethaboxam-d4 in methanol to prepare individual primary stock solutions.

Intermediate Stock Solutions (10 µg/mL): Dilute the primary stock solutions with methanol to

prepare intermediate stock solutions.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

intermediate stock solutions with the initial mobile phase composition. Each working

standard should contain a constant concentration of the Ethaboxam-d4 internal standard.

Sample Preparation (QuEChERS Method)
Extraction:
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Measure 10 mL of the water sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add the QuEChERS extraction salts.

Vigorously shake the tube for 1 minute.

Centrifugation: Centrifuge the tube at ≥3000 x g for 5 minutes.

Dispersive SPE Cleanup:

Transfer an aliquot of the upper acetonitrile layer to a dSPE tube containing PSA and C18

sorbents.

Vortex for 30 seconds.

Final Centrifugation: Centrifuge the dSPE tube at high speed for 5 minutes.

Fortification: Transfer the cleaned extract to a new tube, add the Ethaboxam-d4 internal

standard, and mix thoroughly.

Filtration: Filter the final extract through a 0.22 µm syringe filter before LC-MS/MS analysis.

LC-MS/MS Analysis
Liquid Chromatography (LC) Conditions:

Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

Mobile Phase:

A: 0.1% Formic acid in water

B: 0.1% Formic acid in acetonitrile

Gradient: A suitable gradient to ensure separation of Ethaboxam from matrix interferences.

Flow Rate: 0.3 mL/min
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Injection Volume: 5 µL

Column Temperature: 40 °C

Mass Spectrometry (MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive

Scan Type: Multiple Reaction Monitoring (MRM)

Source Temperature: 150 °C

Desolvation Temperature: 500 °C

Collision Gas: Argon

Data Presentation
Table 1: MRM Transitions for Ethaboxam and Internal
Standard

Compound
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Dwell Time
(ms)

Ethaboxam 321.1 178.0 15 100

Ethaboxam 321.1 105.0 25 100

Ethaboxam-d4

(IS)
325.1 182.0 15 100

Ethaboxam-d4

(IS)
325.1 108.0 25 100

Table 2: Method Performance Characteristics
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Parameter Result

Linearity (r²) >0.995

Limit of Detection (LOD) < 0.01 µg/L

Limit of Quantification (LOQ) < 0.05 µg/L

Recovery (%) 90 - 110%

Precision (RSD%) < 10%

Matrix Effect Compensated by Isotope Dilution

Visualizations
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Sample Preparation (QuEChERS)

Analysis

10 mL Water Sample

Add 10 mL Acetonitrile

Add QuEChERS Salts

Vortex (1 min)

Centrifuge (≥3000 x g, 5 min)

Transfer Supernatant

dSPE Cleanup (PSA/C18)

Vortex (30 s)

Centrifuge

Add Internal Standard (Ethaboxam-d4)

Filter (0.22 µm)

LC-MS/MS Analysis

Data Processing & Quantification

Click to download full resolution via product page

Caption: Experimental workflow for the determination of Ethaboxam in water.
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Analytical Method

Sample Preparation

Analysis

Outcome

Determination of Ethaboxam in Water

QuEChERS Extraction

LC-MS/MS

Dispersive SPE Cleanup

Isotope Dilution Quantification

Accurate & Precise Quantification

Click to download full resolution via product page

Caption: Logical relationship of the analytical method components.

Conclusion
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The described method of QuEChERS extraction followed by isotope dilution LC-MS/MS

analysis provides a robust, sensitive, and accurate means for the determination of Ethaboxam

in water samples. The use of a stable isotope-labeled internal standard effectively mitigates

matrix effects, ensuring high-quality data for environmental monitoring.

To cite this document: BenchChem. [Determination of Ethaboxam in water samples by
isotope dilution mass spectrometry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1154700#determination-of-ethaboxam-in-water-
samples-by-isotope-dilution-mass-spectrometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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